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Compound of Interest

Compound Name: COAGULANT WS

Cat. No.: B1166217 Get Quote

Disclaimer: This document provides general guidance on the disposal of COAGULANT WS
based on its chemical nature as an organopolysiloxane. A specific Safety Data Sheet (SDS) for

COAGULANT WS from the manufacturer (Lanxess) was not publicly available at the time of

writing. Therefore, it is imperative to obtain the official SDS from the supplier for definitive and

compliant disposal procedures. All disposal activities must adhere to federal, state, and local

regulations.

Essential Safety and Logistical Information
COAGULANT WS is identified as a functional organopolysiloxane compound used as a heat

sensitizer and release agent, particularly in the manufacturing of rubber and latex.[1] While

many fully cured silicone polymers are chemically inert and can be disposed of as non-

hazardous solid waste, the disposal of the uncured liquid product requires careful consideration

of its specific chemical properties and any potential hazards outlined in its SDS.[2][3]

Quantitative Data Summary
Due to the absence of a specific SDS for COAGULANT WS, the following table provides

general data for organopolysiloxane mixtures. This information should be verified with the

manufacturer's official documentation.
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Parameter Value Citation(s)

Chemical Identity Organopolysiloxane compound [4]

CAS Number 106215-09-2 [4]

Physical Form Yellowish liquid [1]

Solubility in Water Generally insoluble [5]

Disposal Considerations

Uncured material should be

disposed of as chemical waste

in accordance with local

regulations. Cured material

may potentially be disposed of

as solid waste. Consult local

authorities for guidance.

[2][3]

Potential Hazards

May cause mild eye irritation.

Prevent contact with acidic,

basic, or oxidizing materials

which may cause the

generation of flammable

vapors.

[5]

Step-by-Step Disposal Protocol
This protocol outlines the general procedures for the safe handling and disposal of

COAGULANT WS.

Personal Protective Equipment (PPE)
Before handling COAGULANT WS, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.
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Handling and Storage of Waste
Container: Collect waste COAGULANT WS in a dedicated, properly labeled, and sealed

container. The container should be made of a compatible material.

Labeling: The waste container must be clearly labeled as "Hazardous Waste: COAGULANT
WS (Organopolysiloxane)" and include the date of accumulation.

Storage: Store the waste container in a designated, well-ventilated, and cool area, away

from incompatible materials such as strong acids, bases, and oxidizing agents.[5]

Disposal of Uncured COAGULANT WS
Uncured, liquid COAGULANT WS must be disposed of as chemical waste.

Collection: Carefully transfer the waste material into the designated hazardous waste

container. Avoid spills.

Professional Disposal: Arrange for the collection of the waste by a licensed hazardous waste

disposal company. Provide them with the available information on the chemical's identity.

Handling of Small Spills
In the event of a small spill:

Containment: Contain the spill using an inert absorbent material such as sand, earth, or

vermiculite.

Collection: Scrape or sweep up the absorbed material and place it into the hazardous waste

container.[5]

Cleaning: Clean the spill area with soap and water.

Disposal of Empty Containers
Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

The rinsate must be collected and disposed of as hazardous waste.
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Disposal: Once thoroughly cleaned and dried, the container can be disposed of according to

institutional and local guidelines for chemical containers.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

COAGULANT WS.

Caption: Decision workflow for the disposal of COAGULANT WS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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